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Compound of Interest

Compound Name: 4-Chloropyridine-2-carbonitrile

Cat. No.: B100596 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Chloropyridine-2-carbonitrile

Introduction

4-Chloropyridine-2-carbonitrile (CAS No: 19235-89-3) is a heterocyclic organic compound

widely utilized as a key intermediate in the synthesis of fine chemicals and pharmaceuticals.[1]

[2] Its chemical structure, featuring a chlorinated pyridine ring and a nitrile group, makes it a

versatile building block in drug development and materials science. However, its utility is

accompanied by significant health hazards that necessitate stringent safety and handling

protocols. This guide provides comprehensive technical information for researchers, scientists,

and drug development professionals to ensure the safe use of this compound in a laboratory

and manufacturing setting.

Section 1: Hazard Identification and Classification
4-Chloropyridine-2-carbonitrile is classified as a hazardous substance under the Globally

Harmonized System (GHS). Exposure can lead to severe health effects. The primary hazards

include acute toxicity through oral, dermal, and inhalation routes, as well as irritation to the skin

and eyes.[3][4][5]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 / 4 H301: Toxic if swallowed.[4]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[5]

Skin Irritation Category 2
H315: Causes skin irritation.[3]

[4][5]

Serious Eye Irritation Category 2
H319: Causes serious eye

irritation.[4][5][6]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[5]

GHS Label Elements:

Pictograms: 💀 (Acute Toxicity), ❗ (Irritant)

Signal Word:Danger[4][6] or Warning[3]

Section 2: Physical and Chemical Properties
Understanding the physical and chemical properties of 4-Chloropyridine-2-carbonitrile is

crucial for safe storage and handling.

Table 2: Physicochemical Data
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Property Value Reference

Appearance Solid, Beige [5][6]

Molecular Formula C₆H₃ClN₂ [6]

Molecular Weight 138.55 g/mol [6]

Melting Point 81 - 85 °C [6]

Boiling Point 231.6 ± 20.0 °C (Predicted) [6]

Solubility No data available [6]

Flash Point No data available [6]

Section 3: Exposure Controls and Personal
Protection
To minimize risk, a combination of engineering controls and personal protective equipment

(PPE) must be employed.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[3][6]

Use a closed system or provide appropriate exhaust ventilation at the point of dust

generation.[4]

Facilities must be equipped with an eyewash station and a safety shower.[7]

Personal Protective Equipment (PPE):

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[3]

Prevents eye contact which

can cause serious irritation or

damage.[4][6]

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile rubber) and

fire/flame resistant, impervious

clothing.[3]

Avoids skin contact, which can

cause irritation and harmful

systemic effects upon

absorption.[3][4]

Respiratory Protection

Use a full-face respirator with

an appropriate cartridge if

exposure limits are exceeded

or if irritation is experienced.[3]

Protects against inhalation of

harmful dust and vapors, which

can cause respiratory irritation.

[3][5]

Section 4: Safe Handling and Storage Procedures
Adherence to strict protocols for handling and storage is mandatory.

Handling:

Avoid contact with skin, eyes, and clothing.[3][7]

Avoid the formation and breathing of dust or vapors.[3][6]

Wash hands and any exposed skin thoroughly after handling.[3][4][5]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][4]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep the container tightly closed and sealed.[1][4]
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Store locked up in a designated area accessible only to authorized personnel.[3][4][5]

Protect from moisture, as the substance can deteriorate in a humid environment.[1]

Section 5: First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Protocols

Exposure Route Procedure

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Immediately call a POISON CENTER

or doctor. Never give anything by mouth to an

unconscious person.[3][4][6]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3][6]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice.[3][4][6]

Eye Contact

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue

rinsing and consult a physician immediately.[3]

[6]

Section 6: Accidental Release and Disposal
Accidental Release Measures:

Evacuate: Immediately evacuate personnel to safe areas and keep people away from and

upwind of the spill.[3][6]
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Ventilate: Ensure adequate ventilation.[6]

Protect: Wear full personal protective equipment, including respiratory protection.[3][6]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter

drains.[3][6]

Clean-up: Pick up and arrange disposal without creating dust. Use spark-proof tools and

explosion-proof equipment. Collect the material in suitable, closed containers for disposal.[3]

[6]

Disposal:

Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.

The material should be sent to an approved waste disposal plant.[5][7]

Section 7: Logical Framework for Chemical Safety
The safe handling of 4-Chloropyridine-2-carbonitrile relies on a systematic approach to

hazard management. The following diagram illustrates the logical workflow from task planning

to emergency response.
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1. Planning & Assessment

2. Implementation of Controls

3. Execution & Response

Chemical Handling Task
(e.g., Synthesis, Weighing)

Hazard Identification
(Review SDS)

Risk Assessment
(Evaluate Exposure Potential)

Implement Control Measures

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Execute Safe
Handling Procedure

Exposure or Spill Event

If incident occurs

Emergency Response
(Evacuate, Contain, Notify)

Administer First Aid
(See Table 4)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Chloropyridine-2-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

